Cas no 956507-62-3 ((5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol)

• Product Name: (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol
• CAS No: 956507-62-3
• MF: C₁₇H₁₄Cl₂N₂O
• MW: 333.21186208725
• CID: 4667527
• Update Time: 2025-06-08

(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 5-chloro-α-(4-chlorophenyl)-1-methyl-3-phenyl-
• (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol

• Inchi： 1S/C17H14Cl2N2O/c1-21-17(19)14(15(20-21)11-5-3-2-4-6-11)16(22)12-7-9-13(18)10-8-12/h2-10,16,22H,1H3
• InChI Key： YHDAICFSKYFDPB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(C1=C(N(C)N=C1C1C=CC=CC=1)Cl)O

Additional information on (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol

Research Briefing on (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol (CAS: 956507-62-3)

The compound (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol (CAS: 956507-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of this compound, which serves as a key intermediate in the preparation of various biologically active molecules. Researchers have optimized its synthesis through multi-step organic reactions, achieving high yields and purity. The presence of both chloro and phenyl groups in its structure contributes to its reactivity and ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

In terms of biological activity, preliminary investigations have demonstrated that (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and neoplastic diseases. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory or anticancer agents. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

Moreover, the compound's physicochemical properties, such as solubility and stability, have been characterized to assess its suitability for drug formulation. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and purity. These studies are critical for its progression into preclinical and clinical development stages.

In conclusion, (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure and preliminary biological activities warrant additional studies to fully unlock its therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies, in vivo efficacy evaluations, and toxicological assessments to advance this compound toward clinical applications.